Cas no 19099-48-0 (4,4«-Di-tert-butyldiphenylmethane)

• Product Name: 4,4«-Di-tert-butyldiphenylmethane
• CAS No: 19099-48-0
• MF: C₂₁H₂₈
• MW: 280.447026252747
• MDL: MFCD00043733
• CID: 88037
• PubChem ID: 1652739
• Update Time: 2025-04-18

4,4«-Di-tert-butyldiphenylmethane Chemical and Physical Properties

Names and Identifiers

• 4,4?-Di-tert-butyldiphenylmethane
• 4,4'-Di-tert-butyldiphenylmethane
• 1-tert-butyl-4-[(4-tert-butylphenyl)methyl]benzene
• 1,1-bis(4-t-butylphenyl)methane
• Bis-(4-tert-butyl-phenyl)-methan
• bis[4-(tert-butyl)phenyl]methane
• Bis(p-tert-butylphenyl)-methane
• 1,1-Bis(4-tert-butylphenyl)methane
• 4,4«SALOR-INT L135135-1EA
• 4,4'-Di-butyldiphenylmethane
• -Di-tert-butyldiphenylmethane
• Bis(4-tert-butylphenyl)methane
• 1,1'-Methylenebis[4-(1,1-dimethylethyl)-benzene
• 19099-48-0
• AKOS002378708
• 1-tert-butyl-4-(4-tert-butylbenzyl)benzene
• FT-0637790
• KRMBVBPNWUBFBC-UHFFFAOYSA-N
• Bis(4-(tert-butyl)phenyl)methane
• AS-68292
• DTXSID70364707
• (1H-INDOL-3-YL)-OXO-ACETICACIDETHYLESTER
• ?4,4'-DI-TERT-BUTYLDIPHENYLMETHANE
• Benzene, 1,1'-methylenebis[4-(1,1-dimethylethyl)-
• CS-0361224
• 4,4«-Di-tert-butyldiphenylmethane

• MDL： MFCD00043733
• Inchi： 1S/C21H28/c1-20(2,3)18-11-7-16(8-12-18)15-17-9-13-19(14-10-17)21(4,5)6/h7-14H,15H2,1-6H3
• InChI Key： KRMBVBPNWUBFBC-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=CC(=CC=1)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 280.21900
• Monoisotopic Mass: 280.219100893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 0.927
• Melting Point: 167.5-168.5 ºC
• Boiling Point: 366 ºC
• Flash Point: 189 ºC
• PSA: 0.00000
• LogP: 5.87240
• Solubility: Uncertain

4,4«-Di-tert-butyldiphenylmethane Security Information

• Safety Instruction： S24/25; S36; S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes